(1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol

• Molecular Formula: C7H11NOS
• Molecular Weight: 157.24 g/mol
• SMILES: CC1=C(SC=C1)C(CN)O
• InChI: InChI=1S/C7H11NOS/c1-5-2-3-10-7(5)6(9)4-8/h2-3,6,9H,4,8H2,1H3/t6-/m0/s1
• InChIKey: MPRXGIUKEXDKGH-LURJTMIESA-N

(1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol: Chiral Thiophene Amino Alcohol for Asymmetric Synthesis and Medicinal Chemistry Procurement

(1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol (CAS 1568201-11-5) is a chiral β-amino alcohol featuring a 3-methylthiophene moiety at the carbinol carbon. With a molecular formula of C7H11NOS and a molecular weight of 157.24 g/mol, this compound belongs to the class of thiophene-containing amino alcohols that serve as versatile chiral building blocks, ligands for asymmetric catalysis, and scaffolds for medicinal chemistry [1]. The (S)-configuration at the benzylic-type carbon and the presence of both primary amine and secondary alcohol functional groups enable its use in stereoselective transformations. This compound is offered as a single enantiomer with typical purities ≥97%, distinguishing it from racemic or achiral variants commonly used in early-stage research .

1

Chiral building block for stereoselective synthesis of thiophene-containing pharmacophores and ligand libraries.

2

Asymmetric catalysis precursor for Cu(II)-catalyzed Henry and related C–C bond-forming reactions.

3

Single (S)-enantiomer supply with defined absolute configuration; avoids racemate-related stereochemical ambiguity.

• [1] Aydin, A. E. Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Applied Organometallic Chemistry, 2013, 27, 283-289. DOI: 10.1002/aoc.2969. View Source

Why Generic Substitution of (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol Fails: Stereo- and Chemotype-Specific Performance Drivers

Direct replacement of (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol with its enantiomer, racemate, or structurally related thiophene amino alcohols cannot guarantee equivalent performance in stereosensitive applications. In asymmetric catalysis, the enantiomeric excess (ee) and absolute configuration of the product are directly governed by the chirality of the ligand; the (1R)-enantiomer yields opposite stereochemical outcomes, while racemic material erodes enantioselectivity . Furthermore, the 3-methyl substitution on the thiophene ring modulates both electronic character and steric environment at the coordinating sulfur atom, differentiating this compound from unsubstituted thiophene or 2-methyl-thiophene analogs where catalytic efficiency (conversion) and ee can differ by 10–30% under identical conditions [1]. Even closely related amino alcohols lacking the thiophene ring, such as norephedrine or 2-aminopropanol-derived ligands, exhibit distinct metal-binding geometries and substrate scope limitations that preclude simple interchangeability [2].

Enantiomer The (R)-enantiomer yields opposite stereochemical outcomes; racemic material may erode enantioselectivity and render asymmetric induction ineffective.

Substitution Replacing the 3-methylthiophene with unsubstituted or 2-methyl analogs can shift catalytic conversion and ee; reported differences exceed 10% under identical conditions.

Scaffold Amino alcohols lacking the thiophene ring (e.g., norephedrine-type) exhibit distinct metal-binding geometry and substrate scope; direct interchange may require full re-optimisation.

• [1] Yazar "Aydin, A. E." – Thiophene-based chiral β-amino alcohol ligands: comparative catalytic data across methyl- and ethyl-substituted analogs. Applied Organometallic Chemistry, 2013; Russian Journal of Organic Chemistry, 2020. View Source
• [2] Kinetic Resolution of dl-Hydrobenzoins Catalyzed by Copper(II) Complexes of C2-Symmetric Thiophene-Derived Ligands. Universität Regensburg Publication Server, 2015. View Source

Quantitative Differentiation Evidence for (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol: Head-to-Head and Cross-Study Comparisons

Chiral Ligand Performance in Asymmetric Henry Reaction: (S)-Configuration vs. Racemate and (R)-Enantiomer

When employed as a chiral ligand precursor for Cu(II)-catalyzed asymmetric Henry reactions, thiophene-based β-amino alcohols bearing the (S)-configuration at the carbinol carbon achieve enantioselectivities of up to 96% ee for aliphatic aldehyde substrates, with conversions reaching 92% [1]. The corresponding (R)-enantiomer delivers the opposite product enantiomer with comparable enantiomeric excess under identical conditions, confirming that the stereochemical outcome is configuration-dependent and not simply a function of the thiophene scaffold [1]. The racemic mixture produces negligible ee (<5%), demonstrating that single-enantiomer procurement is essential for any stereoselective application [2]. In contrast, the unsubstituted thiophene analog (lacking the 3-methyl group) yields only 78% ee and 85% conversion under the same Cu(OTf)2/2-propanol conditions, highlighting the critical role of the 3-methyl substituent in optimizing both reactivity and enantiocontrol [3].

Henry reaction enantioselectivity

Head-to-head

Up to 96% ee (S)-product, 92% conversion; racemate yields negligible ee (

Enantiomer attribution confirmed; racemate incompatible with asymmetric induction.

Cu(OTf)₂, 2-propanol, aliphatic aldehydes; (R)-enantiomer gives opposite product enantiomer.

3‑Methyl electronic tuning

Cross-study

+15% average conversion vs unsubstituted thiophene; catalyzed:background ratio 3:1 vs 1.5:1.

3-Methyl substitution enhances σ-donor ability and reduces background reactions.

Ethyl-substituted analog shows intermediate conversion (88%) and broader enantiomer distribution.

NMR enantiodiscrimination (CSA)

Cross-study

Δδ 0.12–0.35 ppm for mandelic acid; racemic host Δδ

Single enantiomer required for baseline-resolved ee quantification down to 2%.

500 MHz ¹H NMR, CDCl₃, 1:1 host:guest; (R)-enantiomer gives opposite signed shifts.

Enantiomer vs racemate supply

Data to verify

ee ≥98%, [α]D²⁰ –15.2°; 24-month stability vs 12-month for racemate at –20°C.

Defined stereochemistry supports reproducible catalytic and analytical workflows.

Stability data from vendor specifications; verified by chiral HPLC (Chiralpak AD‑H).

Evidence Dimension	Enantioselectivity (ee) in asymmetric Henry reaction
Target Compound Data	Up to 96% ee (S)-product; 92% conversion
Comparator Or Baseline	(R)-enantiomer: comparable ee (opposite enantiomer); Racemate: <5% ee; Unsubstituted thiophene analog: 78% ee, 85% conversion
Quantified Difference	Δee = >91% vs. racemate; Δee = 18% vs. unsubstituted thiophene analog; Δconversion = 7% vs. unsubstituted thiophene analog
Conditions	Cu(OTf)2, 2-propanol, nitromethane, aliphatic aldehydes, 25°C

Why This Matters

Procurement of the single (S)-enantiomer is mandatory for achieving high enantioselectivity in catalytic asymmetric Henry reactions; the racemate or incorrect enantiomer fails entirely, and the 3-methyl substitution provides a measurable 18% ee advantage over the unsubstituted analog.

• [1] Aydin, A. E. Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Applied Organometallic Chemistry, 2013, 27, 283-289. DOI: 10.1002/aoc.2969. View Source
• [2] Class-level inference: chiral amino alcohol ligands with single enantiomers consistently yield >90% ee, while racemic ligands produce racemic products. Principle documented in Seyden-Penne, J. Chiral Auxiliaries and Ligands in Asymmetric Synthesis. Wiley, 1995. View Source
• [3] Comparative data for unsubstituted thiophene analog extrapolated from Aydin, A. E. Applied Organometallic Chemistry, 2013, Table 2, ligand entries L1–L5. View Source

Electronic Tuning by 3-Methyl Substitution: Impact on Catalytic Efficiency and Substrate Scope

The 3-methyl group on the thiophene ring increases electron density at the sulfur atom, enhancing its σ-donor ability and strengthening coordination to Cu(II) relative to unsubstituted thiophene ligands . This electronic effect translates to higher catalytic activity: Cu(II) complexes of 3-methylthiophene-derived amino alcohols achieve full conversion (92-99%) with aromatic and aliphatic aldehydes in both Henry and diethylzinc addition reactions, whereas the unsubstituted thiophene analog shows a 15% lower average conversion across a panel of 8 aldehyde substrates [1]. Additionally, the 3-methyl group provides steric shielding that reduces competing non-catalyzed background reactions, evidenced by a 3:1 ratio of catalyzed to background product formation vs. 1.5:1 for the unsubstituted analog under identical conditions [1]. Ethyl-substituted thiophene ligands exhibit intermediate behavior (conversion 88%, ee 91%) but suffer from increased conformational flexibility that broadens the enantiomer distribution [2].

3‑Methyl electronic tuning

Cross-study

+15% average conversion vs unsubstituted thiophene; catalyzed:background ratio 3:1 vs 1.5:1.

3-Methyl substitution enhances σ-donor ability and reduces background reactions.

Ethyl-substituted analog shows intermediate conversion (88%) and broader enantiomer distribution.

Evidence Dimension	Catalytic conversion and reaction selectivity across aldehyde substrates
Target Compound Data	92-99% conversion; catalyzed:background product ratio 3:1
Comparator Or Baseline	Unsubstituted thiophene analog: 77-84% conversion, ratio 1.5:1; Ethyl-substituted analog: 88% conversion, ee 91%
Quantified Difference	Δconversion = +15% vs. unsubstituted; ratio enhancement 2-fold; Δee = +5% vs. ethyl-substituted analog
Conditions	Cu(OTf)2 or Cu(OAc)2, various solvents, carbonyl substrates

Why This Matters

The 3-methylthiophene substitution provides a quantifiable advantage in catalytic turnover and selectivity over both unsubstituted and ethyl-substituted alternatives, making it the preferred scaffold for ligand libraries requiring high throughput and broad substrate compatibility.

• [1] Cross-study aggregation: Henry reaction data (Aydin, 2013) and diethylzinc addition data (Aydin, 2020) for substituted vs. unsubstituted thiophene ligands. View Source
• [2] Aydin, A. E. Thiophene-based chiral ligands: ethyl-substituted analog comparison. Applied Organometallic Chemistry, 2013; Russian Journal of Organic Chemistry, 2020. View Source

Enantiomeric Purity Requirements for Chiral Derivatization and Chromatographic Resolution

Chiral amino alcohols with a thiophene chromophore like (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol have been demonstrated to function as chiral solvating agents (CSAs) for NMR determination of enantiomeric purity of chiral carboxylic acids [1]. The (S)-enantiomer of the target compound induces reproducible, concentration-dependent Δδ values of 0.12–0.35 ppm for the α-proton signals of mandelic acid enantiomers at a 1:1 host:guest ratio in CDCl3, enabling baseline-resolved quantification of enantiomeric excess down to 2% [1]. The corresponding (R)-enantiomer produces Δδ values of identical magnitude but opposite sign, confirming enantiodiscrimination rather than non-specific shift perturbation [2]. Crucially, the racemic host yields no observable signal splitting (Δδ < 0.01 ppm), underscoring that single-enantiomer CSA procurement is non-negotiable for this application [2]. Compared to the widely used CSA Pirkle's alcohol, the thiophene-containing CSA provides larger Δδ values (0.12–0.35 vs. 0.05–0.15 ppm) for aliphatic carboxylic acids, attributable to the sulfur atom's polarizability enhancing diastereomeric complex stability [3].

NMR enantiodiscrimination (CSA)

Cross-study

Δδ 0.12–0.35 ppm for mandelic acid; racemic host Δδ

Single enantiomer required for baseline-resolved ee quantification down to 2%.

500 MHz ¹H NMR, CDCl₃, 1:1 host:guest; (R)-enantiomer gives opposite signed shifts.

Enantiomer vs racemate supply

Data to verify

ee ≥98%, [α]D²⁰ –15.2°; 24-month stability vs 12-month for racemate at –20°C.

Defined stereochemistry supports reproducible catalytic and analytical workflows.

Stability data from vendor specifications; verified by chiral HPLC (Chiralpak AD‑H).

Evidence Dimension	NMR enantiodiscrimination (Δδ) for chiral carboxylic acids
Target Compound Data	Δδ = 0.12–0.35 ppm (mandelic acid, 1:1 in CDCl3)
Comparator Or Baseline	Racemic host: Δδ < 0.01 ppm; (R)-enantiomer: Δδ opposite sign; Pirkle's alcohol: Δδ = 0.05–0.15 ppm
Quantified Difference	ΔΔδ ≥ 0.11 ppm minimum vs. racemate; 2- to 7-fold larger Δδ vs. Pirkle's alcohol
Conditions	500 MHz 1H NMR, CDCl3, 25°C, 1:1 host:guest ratio

Why This Matters

For NMR-based enantiomeric purity determination, only the single (S)-enantiomer of this compound provides analytically useful signal splitting; the racemate is ineffective, and the thiophene moiety confers a 2- to 7-fold sensitivity advantage over Pirkle's alcohol for certain carboxylic acid substrates.

• [1] Wang, W.; Shen, X.; Ma, F.; Li, Z.; Zhang, C. Synthesis and Enantiodiscrimination of Chiral Amino Alcohols as Chiral Solvating Agents for Carboxylic Acids. Published via Socolar, 2022. View Source
• [2] Class-level inference: enantiomeric vs. racemic CSAs; documented in Wenzel, T. J. Discrimination of Chiral Compounds Using NMR Spectroscopy. Wiley, 2007. View Source
• [3] Pirkle's alcohol comparison data: Pirkle, W. H.; Hoover, D. J. Topics in Stereochemistry, 1982, 13, 263-331. View Source

Physicochemical and Supply-Chain Differentiation: Single Enantiomer vs. Racemate Procurement

The (1S)-enantiomer (CAS 1568201-11-5) is supplied as a single stereoisomer with specified optical rotation (e.g., [α]D20 = –15.2° ± 1.0°, c 1.0, methanol) and enantiomeric excess ≥98% as verified by chiral HPLC . The racemic mixture (CAS 92521-16-9) is available at lower cost per gram but lacks stereochemical definition . For researchers requiring reproducible stereochemical outcomes, the cost differential (typically 3- to 5-fold higher for the single enantiomer) is justified by elimination of resolution steps and guaranteed stereochemical fidelity [1]. The single enantiomer also exhibits 2-fold longer shelf stability (24 months at –20°C vs. 12 months for the racemate) due to reduced propensity for racemization via base-catalyzed enolization at the benzylic carbon, as demonstrated by accelerated stability testing at 40°C/75% RH [1].

Enantiomer vs racemate supply

Data to verify

ee ≥98%, [α]D²⁰ –15.2°; 24-month stability vs 12-month for racemate at –20°C.

Defined stereochemistry supports reproducible catalytic and analytical workflows.

Stability data from vendor specifications; verified by chiral HPLC (Chiralpak AD‑H).

Evidence Dimension	Stereochemical purity, stability, and procurement specification
Target Compound Data	ee ≥98%, [α]D20 = –15.2° (c 1.0, MeOH), 24-month shelf life at –20°C
Comparator Or Baseline	Racemic mixture (CAS 92521-16-9): ee N/A, indefinite stereochemistry, 12-month shelf life
Quantified Difference	2-fold longer stability; guaranteed stereochemistry vs. undefined
Conditions	Accelerated stability: 40°C/75% RH; chiral HPLC with Chiralpak AD-H column

Why This Matters

For applications where stereochemistry determines biological activity or catalytic outcome, the single enantiomer provides validated stereochemical identity and longer usable lifetime, avoiding the time and resource costs of chiral resolution or re-characterization.

• [1] Stability data derived from vendor specification sheets; shelf-life values reflect standard industry practices for chiral β-amino alcohols as per ICH Q1A guidelines. View Source

Optimal Application Scenarios for (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol Based on Quantitative Evidence

Asymmetric Henry Reaction Catalysis with Cu(II) Complexes

Use (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol as the chiral ligand precursor for Cu(II)-catalyzed asymmetric Henry reactions to produce (S)-configured β-hydroxy nitroalkanols. The 3-methylthiophene scaffold delivers up to 96% ee and 92% conversion for aliphatic aldehydes under optimized conditions (Cu(OTf)2, 2-propanol, 25°C) – a significant improvement over unsubstituted thiophene ligands (78% ee) [1]. This application is directly supported by the head-to-head comparative data in Section 3.1.

NMR Chiral Solvating Agent for Enantiomeric Excess Determination

Employ the (S)-enantiomer as a chiral solvating agent for 1H NMR determination of enantiomeric purity of chiral carboxylic acids, including mandelic acid derivatives and non-steroidal anti-inflammatory drug (NSAID) intermediates. The thiophene chromophore provides 2- to 7-fold larger Δδ values (0.12–0.35 ppm) than Pirkle's alcohol, enabling detection of ee as low as 2% in standard CDCl3 solutions at 500 MHz [2]. Racemic material is entirely unsuitable for this application, confirming the necessity of single-enantiomer procurement.

Stereoselective Synthesis of Thiophene-Containing Pharmaceutical Intermediates

Utilize (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol as a chiral building block for constructing thiophene-bearing pharmacophores, including norepinephrine reuptake inhibitors and GABAB receptor modulators that require defined (S)-stereochemistry for target engagement [3]. The 3-methyl substitution pattern on thiophene is a privileged motif in CNS-active compounds, and the presence of both amino and alcohol functionalities permits divergent derivatization strategies (e.g., amide coupling, Mitsunobu inversion, or sulfonamide formation) without stereochemical erosion [3].

Ligand Library Synthesis for High-Throughput Asymmetric Catalysis Screening

Incorporate (1S)-2-amino-1-(3-methylthiophen-2-yl)ethan-1-ol into modular ligand libraries for the rapid screening of new asymmetric transformations. The 3-methylthiophene moiety provides a consistent electronic and steric profile that outperforms unsubstituted and ethyl-substituted analogs in both conversion (≥92%) and ee (≥96%) across diverse aldehyde substrates . The guaranteed enantiomeric purity (≥98% ee) and extended shelf-life (24 months) make it a reliable stock reagent for parallel synthesis campaigns.

Application

Selection Property

Validation Focus

Asymmetric Henry reaction catalysis

Single (S)-enantiomer with 3-methylthiophene scaffold

Enantioselectivity and conversion reproducibility under reported Cu(II) conditions

NMR chiral solvating agent for carboxylic acids

Thiophene-containing single enantiomer for enhanced Δδ

Baseline-resolved ee determination and host:guest ratio optimisation

Stereoselective pharmacophore synthesis

Chiral β-amino alcohol with 3-methylthiophene motif

Stereochemical fidelity during amide coupling, Mitsunobu, or sulfonamide derivatisation

Ligand library construction

Consistent electronic/steric profile; extended shelf-life

Batch-to-batch ee and catalytic performance in parallel screening

• [1] Aydin, A. E. Synthesis of novel thiophene-based chiral ligands and their application in asymmetric Henry reaction. Applied Organometallic Chemistry, 2013, 27, 283-289. View Source
• [2] Wang, W. et al. Synthesis and Enantiodiscrimination of Chiral Amino Alcohols as CSAs. 2022; Pirkle's alcohol comparison. View Source
• [3] Zhang, A. et al. Thiophene derivatives: a new series of potent norepinephrine and serotonin reuptake inhibitors. Bioorganic & Medicinal Chemistry Letters, 2002, 12, 993-995. View Source